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Compound of Interest

Compound Name: Metsulfuron

Cat. No.: B056326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and synthesis of the

sulfonylurea herbicide, Metsulfuron-methyl. The information is intended for a technical

audience and includes detailed data, experimental protocols, and visual representations of its

synthesis and mode of action.

Chemical Properties of Metsulfuron-methyl
Metsulfuron-methyl is a selective, systemic herbicide used to control broadleaf weeds and

some annual grasses in cereals and other crops.[1][2] It is a white to pale yellow crystalline

solid with a faint, sweet ester-like odor.[3][4] A comprehensive summary of its chemical and

physical properties is presented in Table 1.
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Property Value References

IUPAC Name

methyl 2-[[[[(4-methoxy-6-

methyl-1,3,5-triazin-2-

yl)amino]carbonyl]amino]sulfon

yl]benzoate

[1][3]

CAS Number 74223-64-6 [3][5]

Molecular Formula C₁₄H₁₅N₅O₆S [3][5]

Molar Mass 381.36 g/mol [5]

Melting Point 158-166 °C [5][6]

Water Solubility

270 mg/L (pH 4.6, 25 °C),

1750 mg/L (pH 5.4, 25 °C),

2790 mg/L (pH 7, 25 °C),

213,000 mg/L (pH 9, 25 °C)

[1]

Solubility in Organic Solvents

(20 °C)

Acetone: 36,000 mg/L,

Methylene chloride: 121,000

mg/L, Methanol: 7,300 mg/L,

n-Hexane: 0.79 mg/L

[1]

Vapor Pressure 2.5 x 10⁻¹² mm Hg (25 °C) [1]

pKa 3.75 - 3.8 [3][7]

LogP (Kow) -1.87 (pH 7, 20 °C) [8]

Synthesis of Metsulfuron-methyl
The commercial synthesis of Metsulfuron-methyl is a multi-step process that involves the

preparation of two key intermediates: 2-amino-4-methoxy-6-methyl-1,3,5-triazine and 2-

methoxycarbonylbenzenesulfonyl isocyanate. These intermediates are then coupled to form

the final product.

Synthesis Pathway Overview
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Intermediate 1 Synthesis

Intermediate 2 Synthesis

Final CouplingCyanuric Chloride

Dimethyl malonate,
Base

Dimethyl Malonate

Ammonia

Methanol

2-amino-4-methoxy-6-
methyl-1,3,5-triazine

Metsulfuron-methyl

Ammonia
Methanol,

Base

Methyl Anthranilate

Diazotization

Sodium Nitrite,
HCl

Sulfur Dioxide,
Copper catalyst

Chlorine

Phosgene or
Triphosgene

2-methoxycarbonyl-
benzenesulfonyl isocyanate

Sulfonylation

Amination

Phosgenation
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Plant Metabolic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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